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Compound of Interest

Compound Name: 4,5-Dichloropyridin-3-ol

CAS No.: 1261269-63-9

Cat. No.: B594008

Get Quote

Executive Summary: The Safety Imperative
As researchers, we often treat reagents as simple inputs, but 4,5-Dichloropyridin-3-ol
requires specific stewardship due to its halogenated heterocyclic nature.[1][2] Unlike simple

organic solvents, the chlorine atoms on the pyridine ring confer persistence and specific

combustion hazards (formation of HCl and NOx).

The Golden Rule: This compound must never enter the municipal water system (sink) or be

mixed with non-halogenated organic waste streams. Its disposal pathway is strictly controlled:

High-Temperature Incineration with Acid Gas Scrubbing.[1][2]

Hazard Profile & Physical Properties
Understanding the why behind the protocol is essential for compliance.[2] This compound is not

just an irritant; its chemical structure dictates its waste classification.
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Property Description Implications for Disposal

CAS Number
116632-23-6 (or similar

isomers)

Unique identifier for waste

manifests.[1][2]

Physical State
Solid (Off-white to beige

powder)

Dust generation is a primary

contamination risk during

transfer.[1][2]

Hazard Class Irritant / Aquatic Toxicity

Must be double-bagged or

sealed to prevent

environmental release.[1][2]

Combustion Releases HCl, NOx, COx

CRITICAL: Cannot be

incinerated in standard boilers;

requires specialized hazardous

waste incinerators.[1]

Reactivity
Incompatible with strong

oxidizers

Do not mix with Nitric Acid,

Peroxides, or Permanganates

in waste carboys.[1]

Key Hazard Statements (GHS):

H315: Causes skin irritation.[2][3][4][5][6]

H319: Causes serious eye irritation.[2][3][4][5][6]

H335: May cause respiratory irritation.[2][4][5][6]

H410/H411: Toxic to aquatic life with long-lasting effects (Common for chlorinated pyridines).

[2]

Waste Stream Segregation Logic
The most common compliance failure in laboratories is the mixing of halogenated and non-

halogenated wastes.[2] 4,5-Dichloropyridin-3-ol is a Halogenated Organic.[1][2]
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Why Segregate? Non-halogenated solvents (like Acetone/Ethanol) are often used as fuel

blends for cement kilns.[2] If you contaminate that stream with this chlorinated pyridine, the

burning process creates hydrochloric acid, destroying the kiln's infrastructure and potentially

releasing dioxins.

RCRA Status (USA Context): While not explicitly P-listed or U-listed (unlike pure Pyridine,

U196), it falls under Process Knowledge compliance.[1][2] You must treat it as hazardous

waste due to its toxicity and halogen content.[2]

Visualizing the Waste Decision Matrix
The following diagram outlines the logical flow for disposing of this specific compound in

various states.

Start: Identify Waste State

Is it Solid Reagent? Is it in Solution?

Segregate: Solid Waste Container
(Wide-mouth HDPE or Glass)

Pure Substance

Check Solvent Compatibility

Label: 'Hazardous Waste - Solid'
Constituent: 4,5-Dichloropyridin-3-ol

Manifest & Transport
(UN 2811 or UN 3077)

Stream: HALOGENATED Organic Waste
(Red Can/Carboy)

Compatible

STOP: Do NOT mix with
Oxidizers or Strong Acids

Oxidizers Present

End Site: High-Temp Incineration
(w/ Scrubber)
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Click to download full resolution via product page

Figure 1: Decision tree for segregating 4,5-Dichloropyridin-3-ol waste streams to ensure

regulatory compliance and safety.

Step-by-Step Disposal Protocols
Scenario A: Disposing of Pure Solid Reagent (Expired or Excess)

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original glass

container.

Protocol:

Don PPE (Nitrile gloves, safety glasses, lab coat).[2]

Place the container in a secondary containment tray.

Transfer the solid carefully to avoid dust generation.[2] If dust is visible, work inside a fume

hood.

Labeling: Affix a hazardous waste tag immediately.[2]

Chemical Name: 4,5-Dichloropyridin-3-ol.[1][2][4][7]

Hazard Checkbox: Toxic, Irritant.[5]

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until pickup.

Scenario B: Disposing of Reaction Mixtures (Mother Liquor)
Container: Approved safety carboy (typically translucent HDPE) designated for Halogenated

Solvents.[2]

Protocol:

Verify the carboy pH.[2] If the reaction mixture was acidic, neutralize it to pH 6-8 before

addition to prevent gas evolution in the waste container.
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Compatibility Check: Ensure the carboy does not contain strong oxidizers (Nitric acid

waste).[2]

Pour waste into the carboy using a funnel in the fume hood.

Log It: Immediately write "4,5-Dichloropyridin-3-ol" and the approximate

percentage/volume on the waste log sheet attached to the carboy.[2]

Cap tightly.[3][4][5] Do not leave the funnel in the neck.

Scenario C: Contaminated Debris (Gloves, Weigh Boats, Paper
Towels)[1]

Protocol:

Do not throw in the regular trash.[2]

Collect in a clear heavy-duty plastic bag labeled "Chemically Contaminated Debris."

Seal the bag with tape or a zip-tie.

Dispose of as solid hazardous waste.[2]

Emergency Contingencies: Spill Management
Minor Spill (< 5g Solid):

Isolate: Alert nearby personnel.

PPE: Wear double nitrile gloves and an N95 mask (if outside a hood) to prevent dust

inhalation.

Contain: Cover the spill with wet paper towels to prevent dust dispersion.

Clean: Scoop up the wet material and place it in a solid waste container.[2]

Wash: Clean the surface with soap and water; collect the rinsate as liquid halogenated

waste.
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Major Spill (Liquid Solution):

Evacuate: If outside a fume hood, evacuate the immediate area to allow vapors to dissipate.

[2]

Absorb: Use a universal spill kit (vermiculite or polypropylene pads). Do not use sawdust

(combustible).

Disposal: Bag all absorbent materials as hazardous waste.

Transport & Regulatory Data
When preparing the waste manifest for your EHS (Environmental Health & Safety) team or

external contractor, use the following classifications. Note: Always verify with your specific

vendor's SDS as transport data can vary by concentration and isomer.

Proper Shipping Name: Toxic solid, organic, n.o.s. (4,5-Dichloropyridin-3-ol) OR

Environmentally hazardous substance, solid, n.o.s.

UN Number: Generally UN 2811 (if toxic) or UN 3077 (if ecotoxic).

Packing Group: III (Minor Danger).

US EPA Waste Code: Not explicitly listed (P/U), but treat as D003 (Reactive - if mixed with

incompatibles) or generic Hazardous Waste.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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